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Introduction

This technical guide provides a comprehensive overview of 3'-Fluoro-4'-
(trifluoromethyl)propiophenone, a fluorinated aromatic ketone of interest in chemical
synthesis and drug discovery. The presence of both a fluorine atom and a trifluoromethyl group
on the phenyl ring imparts unique electronic properties and metabolic stability to the molecule,
making it a valuable building block for the synthesis of novel compounds with potential
biological activity. This document details its chemical identity, properties, and available
technical data.

Chemical Identification and Properties

The compound 3'-Fluoro-4'-(trifluoromethyl)propiophenone is systematically named
according to IUPAC nomenclature. Its key identifiers and physicochemical properties are
summarized below.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-
one

CAS Number 237761-78-3

Molecular Formula C10HsF4O

Molecular Weight 220.17 g/mol

Canonical SMILES

CCC(=0)C1=CC(F)=C(C=C1)C(F)(F)F

InChl Key

FUSVMXQCFHNSHP-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property

Value

Physical State

White crystalline solid

Melting Point 35-38°C
. Information not available. Likely soluble in
Solubility )
organic solvents.
Stability Moisture sensitive

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 1-[3-fluoro-4-

(trifluoromethyl)phenyl]propan-1-one are not readily available in published scientific literature.

However, its synthesis can be logically approached through established methods for the

preparation of aromatic ketones, such as the Friedel-Crafts acylation.

A plausible synthetic route would involve the reaction of 1-fluoro-2-(trifluoromethyl)benzene

with propanoyl chloride or propanoic anhydride in the presence of a Lewis acid catalyst, such

as aluminum chloride (AICIs). The directing effects of the fluorine and trifluoromethyl

substituents on the aromatic ring would influence the regioselectivity of the acylation.
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General Experimental Workflow: Friedel-Crafts Acylation

Below is a generalized workflow for the synthesis of substituted propiophenones, which could
be adapted for the target molecule.
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Caption: Generalized workflow for Friedel-Crafts acylation.
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Biological Activity and Potential Applications

As of the latest literature review, there is no specific published data on the biological activity,
mechanism of action, or defined signaling pathways for 3'-Fluoro-4'-
(trifluoromethyl)propiophenone. However, the structural motifs present in this molecule are
common in compounds of medicinal interest.

The trifluoromethyl group is a well-known bioisostere for other chemical groups and is often
incorporated into drug candidates to enhance metabolic stability, lipophilicity, and binding
affinity. Aromatic ketones, including propiophenones, serve as scaffolds for a wide range of
biologically active molecules. For instance, various substituted propiophenone derivatives have
been investigated for their potential as anticancer, anti-inflammatory, and antimicrobial agents.

The combination of both fluoro and trifluoromethyl substituents can significantly influence the
pharmacokinetic and pharmacodynamic properties of a molecule. Therefore, 3'-Fluoro-4'-
(trifluoromethyl)propiophenone represents a valuable intermediate for the synthesis of novel
therapeutic agents, and its biological profile warrants further investigation.

Safety and Handling

Based on available safety data sheets, 3'-Fluoro-4'-(trifluoromethyl)propiophenone is
classified as an irritant. It may cause skin and serious eye irritation. The toxicological properties
of this compound have not been fully investigated.

Handling Precautions:
e Use in a well-ventilated area or under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling.

o Store in a tightly closed container in a cool, dry place. The compound is noted to be
moisture-sensitive.
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Conclusion

3'-Fluoro-4'-(trifluoromethyl)propiophenone is a fluorinated organic compound with potential
applications as a building block in medicinal chemistry and materials science. While detailed
studies on its synthesis and biological activity are not yet prevalent in the public domain, its
structural features suggest it is a compound of interest for further research and development.
Standard synthetic methodologies for aromatic ketones can likely be adapted for its
preparation. Due to the limited toxicological data, appropriate safety precautions should be
observed during its handling and use.

¢ To cite this document: BenchChem. [Technical Guide: 3'-Fluoro-4'-
(trifluoromethyl)propiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302409#3-fluoro-4-trifluoromethyl-propiophenone-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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